Cas no 898349-80-9 (N'-2-(4-chlorophenyl)ethyl-N-(2-cyanophenyl)ethanediamide)

• Product Name: N'-2-(4-chlorophenyl)ethyl-N-(2-cyanophenyl)ethanediamide
• CAS No: 898349-80-9
• MF: C₁₇H₁₄ClN₃O₂
• MW: 327.764962673187
• CID: 5480155
• Update Time: 2025-07-17

N'-2-(4-chlorophenyl)ethyl-N-(2-cyanophenyl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(4-chlorophenyl)ethyl]-N'-(2-cyanophenyl)oxamide
• N'-2-(4-chlorophenyl)ethyl-N-(2-cyanophenyl)ethanediamide

• Inchi： 1S/C17H14ClN3O2/c18-14-7-5-12(6-8-14)9-10-20-16(22)17(23)21-15-4-2-1-3-13(15)11-19/h1-8H,9-10H2,(H,20,22)(H,21,23)
• InChI Key： JTVSCIAIXCDXJZ-UHFFFAOYSA-N
• SMILES： C(NCCC1=CC=C(Cl)C=C1)(=O)C(NC1=CC=CC=C1C#N)=O

Additional information on N'-2-(4-chlorophenyl)ethyl-N-(2-cyanophenyl)ethanediamide

Introduction to N'-2-(4-chlorophenyl)ethyl-N-(2-cyanophenyl)ethanediamide (CAS No. 898349-80-9)

N'-2-(4-chlorophenyl)ethyl-N-(2-cyanophenyl)ethanediamide, a compound with the CAS number 898349-80-9, is a sophisticated organic molecule that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound, characterized by its intricate structure, has been the subject of extensive studies due to its potential applications in the development of novel therapeutic agents.

The molecular structure of N'-2-(4-chlorophenyl)ethyl-N-(2-cyanophenyl)ethanediamide consists of a central ethanediamide backbone, which is a key feature that contributes to its reactivity and biological activity. The presence of a 4-chlorophenyl group at the N'-position and a 2-cyanophenyl group at the N-position introduces specific electronic and steric properties that make this compound a valuable scaffold for drug design.

In recent years, there has been a growing interest in the development of molecules that can modulate biological pathways associated with various diseases. The structural features of N'-2-(4-chlorophenyl)ethyl-N-(2-cyanophenyl)ethanediamide suggest that it may have the potential to interact with biological targets such as enzymes and receptors, thereby influencing cellular processes.

One of the most compelling aspects of this compound is its ability to serve as a versatile building block for the synthesis of more complex molecules. Researchers have leveraged its structural framework to create derivatives with enhanced pharmacological properties. For instance, modifications at the chlorophenyl and cyanophenyl moieties have been explored to optimize binding affinity and selectivity towards specific biological targets.

The synthesis of N'-2-(4-chlorophenyl)ethyl-N-(2-cyanophenyl)ethanediamide involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the 4-chlorophenyl group and the 2-cyanophenyl group necessitates careful selection of reagents and catalysts to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the desired molecular framework efficiently.

Recent studies have highlighted the potential of N'-2-(4-chlorophenyl)ethyl-N-(2-cyanophenyl)ethanediamide in addressing unmet medical needs. For example, researchers have investigated its interactions with enzymes involved in inflammatory pathways, suggesting that it may serve as a lead compound for the development of anti-inflammatory agents. Additionally, its structural motifs have been compared with known pharmacological scaffolds to identify potential therapeutic applications in other disease areas.

The pharmacokinetic properties of this compound are also under investigation. Understanding how N'-2-(4-chlorophenyl)ethyl-N-(2-cyanophenyl)ethanediamide is metabolized and distributed within the body is crucial for optimizing its therapeutic efficacy. Preclinical studies have begun to unravel these aspects, providing insights into its potential as a drug candidate.

In conclusion, N'-2-(4-chlorophenyl)ethyl-N-(2-cyanophenyl)ethanediamide (CAS No. 898349-80-9) represents a promising compound in pharmaceutical research. Its unique structural features and potential biological activities make it an attractive candidate for further exploration in drug discovery. As research continues to uncover new applications and refine synthetic methodologies, this molecule is poised to play a significant role in the development of next-generation therapeutics.